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Compound of Interest

Compound Name: 4-Methoxybenzoic acid

Cat. No.: B1607027 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on selecting the optimal solvent for the efficient

extraction of 4-methoxybenzoic acid.

Frequently Asked Questions (FAQs)
Q1: What are the key properties of 4-methoxybenzoic acid to consider for solvent selection?

A1: Understanding the physicochemical properties of 4-methoxybenzoic acid (also known as

p-anisic acid) is crucial for selecting an appropriate solvent system. Key properties include:

Property Value Reference

Molecular Formula C₈H₈O₃ [1]

Molecular Weight 152.15 g/mol [1]

Appearance White crystalline solid [1][2]

Melting Point 182-185 °C

Boiling Point 275.5 °C

pKa ~4.49

Water Solubility Low (0.3 g/L at 20°C)
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The presence of a carboxylic acid group makes it an acidic compound, while the aromatic ring

and methoxy group contribute to its organic solubility. Its low water solubility and acidic nature

are the primary properties exploited in extraction protocols.

Q2: Which organic solvents are most effective for dissolving 4-methoxybenzoic acid?

A2: 4-methoxybenzoic acid is highly soluble in many organic solvents. Its solubility generally

increases with temperature. Tetrahydrofuran (THF) is reported to be an excellent solvent due to

its high solubilizing power. Alcohols (like methanol, ethanol, and butanols), ethers, and ethyl

acetate also demonstrate high solubility. Toluene is a suitable anti-solvent for crystallization due

to lower solubility.

Q3: How does pH influence the solubility and extraction of 4-methoxybenzoic acid?

A3: The pH of the aqueous solution is a critical factor. As a carboxylic acid with a pKa of

approximately 4.49, 4-methoxybenzoic acid is predominantly in its neutral, protonated form at

a pH below 4. In this state, it has low water solubility and is preferentially soluble in organic

solvents. In alkaline conditions (pH > 6), the carboxylic acid is deprotonated to form the 4-

methoxybenzoate salt. This salt is ionic and therefore highly soluble in water and insoluble in

most non-polar organic solvents. This pH-dependent solubility is the basis for acid-base

extraction.

Solvent Selection Workflow
The following workflow provides a systematic approach to selecting an appropriate solvent for

the extraction of 4-methoxybenzoic acid.
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Caption: A decision workflow for selecting the appropriate extraction method and solvent.
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Quantitative Solubility Data
The mole fraction solubility of 4-methoxybenzoic acid in various pure solvents at different

temperatures has been experimentally determined. The data shows a positive correlation

between temperature and solubility.

Solvent
Solubility (Mole Fraction,
x₁) at 298.15 K (25°C)

Solubility (Mole Fraction,
x₁) at 318.15 K (45°C)

Tetrahydrofuran 0.2259 0.3645

Acetone 0.1751 0.2831

2-Butanone 0.1504 0.2472

Ethyl Formate 0.1179 0.2057

Isopropyl Acetate 0.0881 0.1583

n-Butyl Acetate 0.0768 0.1412

1-Butanol 0.0718 0.1345

Isobutanol 0.0612 0.1171

Cyclohexanone 0.1418 0.2415

Toluene 0.0101 0.0211

Note: Data extracted and compiled from "Solubility Determination and Data Correlation of 4-
Methoxybenzoic Acid in 14 Pure Solvents at Temperatures from 283.15 to 328.15 K".

Experimental Protocols
Protocol 1: Acid-Base Extraction from a Neutral Impurity
This protocol describes the separation of 4-methoxybenzoic acid from a neutral compound

(e.g., naphthalene) using an acid-base extraction methodology.

Materials:

Mixture containing 4-methoxybenzoic acid and a neutral impurity
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Diethyl ether (or ethyl acetate)

5% aqueous sodium bicarbonate (NaHCO₃) solution

6 M hydrochloric acid (HCl)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Separatory funnel, beakers, Erlenmeyer flasks

pH paper

Hirsch funnel or Büchner funnel for filtration

Procedure:

Dissolution: Dissolve the solid mixture in a suitable amount of diethyl ether in an Erlenmeyer

flask. Transfer the solution to a separatory funnel.

Base Wash: Add 5% aqueous sodium bicarbonate solution to the separatory funnel. The

volume should be about one-third of the organic layer. Stopper the funnel, invert, and vent

frequently to release pressure from CO₂ evolution. Shake gently for 1-2 minutes to allow for

the acid-base reaction.

Separation: Allow the layers to separate. The upper layer is the organic phase containing the

neutral compound, and the lower aqueous layer contains the water-soluble sodium 4-

methoxybenzoate.

Aqueous Extraction: Drain the lower aqueous layer into a clean beaker. To ensure complete

extraction, repeat the base wash (steps 2-3) on the organic layer one more time, combining

the aqueous extracts.

Isolation of Neutral Compound: Wash the remaining organic layer with brine, then dry it over

anhydrous MgSO₄. Filter off the drying agent and evaporate the solvent to isolate the neutral

compound.
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Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add 6 M HCl

dropwise while stirring until the solution is strongly acidic (pH 2-3, check with pH paper). 4-
methoxybenzoic acid will precipitate as a white solid.

Collection: Collect the precipitated solid by vacuum filtration using a Hirsch or Büchner

funnel. Wash the solid with a small amount of ice-cold water to remove any residual salts.

Drying: Allow the solid to air-dry completely. Weigh the dried 4-methoxybenzoic acid and

determine its purity (e.g., by melting point).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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